Cas no 944684-27-9 ((4-Bromophenyl)(3,5-dimethylphenyl)methanol)

• Product Name: (4-Bromophenyl)(3,5-dimethylphenyl)methanol
• CAS No: 944684-27-9
• MF: C₁₅H₁₅BrO
• MW: 291.183003664017
• MDL: MFCD11096333
• CID: 5073806
• Update Time: 2026-03-01

(4-Bromophenyl)(3,5-dimethylphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (4-Bromophenyl)(3,5-dimethylphenyl)methanol
• 4-Bromo-3',5'-dimethylbenzhydrol

• MDL： MFCD11096333
• Inchi： 1S/C15H15BrO/c1-10-7-11(2)9-13(8-10)15(17)12-3-5-14(16)6-4-12/h3-9,15,17H,1-2H3
• InChI Key： LGRGJTKMUKMLOR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C1C=C(C)C=C(C)C=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 225
• XLogP3: 4.2
• Topological Polar Surface Area: 20.2

Additional information on (4-Bromophenyl)(3,5-dimethylphenyl)methanol

(4-Bromophenyl)(3,5-dimethylphenyl)methanol (CAS No. 944684-27-9): A Comprehensive Overview

(4-Bromophenyl)(3,5-dimethylphenyl)methanol (CAS No. 944684-27-9) is a versatile organic compound with significant applications in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique molecular structure, which consists of a brominated phenyl group and a dimethylated phenyl group linked through a methanol moiety. The combination of these functional groups imparts (4-Bromophenyl)(3,5-dimethylphenyl)methanol with a range of chemical properties that make it an attractive candidate for various scientific and industrial applications.

In recent years, the study of (4-Bromophenyl)(3,5-dimethylphenyl)methanol has gained considerable attention due to its potential in the development of novel pharmaceuticals and advanced materials. The bromine atom in the molecule can serve as a reactive site for further chemical modifications, enabling the synthesis of a wide array of derivatives with tailored properties. Additionally, the presence of the methanol group provides opportunities for functionalization and conjugation with other molecules, enhancing its utility in drug design and material engineering.

One of the key areas where (4-Bromophenyl)(3,5-dimethylphenyl)methanol has shown promise is in the field of medicinal chemistry. Researchers have explored its potential as a building block for the synthesis of bioactive compounds with therapeutic applications. For instance, studies have demonstrated that derivatives of (4-Bromophenyl)(3,5-dimethylphenyl)methanol exhibit anti-inflammatory and anti-cancer activities. These findings suggest that the compound could serve as a valuable starting material for the development of new drugs targeting various diseases.

In addition to its pharmaceutical applications, (4-Bromophenyl)(3,5-dimethylphenyl)methanol has also been investigated for its use in materials science. The unique combination of aromatic and aliphatic functionalities in the molecule makes it suitable for the synthesis of polymers and other advanced materials. Recent research has focused on incorporating (4-Bromophenyl)(3,5-dimethylphenyl)methanol into polymer chains to enhance their mechanical properties and thermal stability. These materials have potential applications in areas such as electronics, coatings, and biomedical devices.

The synthesis of (4-Bromophenyl)(3,5-dimethylphenyl)methanol typically involves multi-step processes that include bromination reactions and coupling reactions. Advances in synthetic methodologies have led to more efficient and scalable routes for producing this compound. For example, transition-metal-catalyzed cross-coupling reactions have been successfully employed to synthesize (4-Bromophenyl)(3,5-dimethylphenyl)methanol with high yields and purity. These synthetic strategies not only improve the accessibility of the compound but also reduce environmental impact by minimizing waste generation.

The physical and chemical properties of (4-Bromophenyl)(3,5-dimethylphenyl)methanol

In terms of safety and handling, it is important to note that while (4-Bromophenyl)(3,5-dimethylphenyl)methanol

The future prospects for (4-Bromophenyl)(3,5-dimethylphenyl)methanol

In conclusion, (4-Bromophenyl)(3,5-dimethylphenyl)methanol (CAS No. 944684-27-9) is a multifaceted organic compound with a wide range of applications in chemical synthesis, pharmaceutical research, and materials science. Its unique molecular structure provides a foundation for further chemical modifications and functionalization, making it an invaluable tool for scientists and researchers working in these fields. As new discoveries continue to emerge, the importance of this compound is likely to grow even further.